Cas no 5324-61-8 (1,2-dihydrobenzo[e][1]benzothiole 3,3-dioxide)

• Product Name: 1,2-dihydrobenzo[e][1]benzothiole 3,3-dioxide
• CAS No: 5324-61-8
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 1585000
• PubChem ID: 220244
• Update Time: 2025-04-21

1,2-dihydrobenzo[e][1]benzothiole 3,3-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydrobenzo[e][1]benzothiole 3,3-dioxide
• CTK4J7327
• 1,2-dihydronaphtho[2,1-b]thiophene 3,3-dioxide
• AC1L58HV
• AR-1B5811
• NSC2711
• KST-1B5780
• 1,2-dihydro-naphtho[2,1-b]thiophene-3,3-dioxide
• AG-J-23494
• AC1Q6Z3S
• 1,2-Dihydro-naphtho[2,1-b]thiophen-3,3-dioxid
• CTK4J7327; 1,2-dihydronaphtho[2,1-b]thiophene 3,3-dioxide; AC1L58HV; AR-1B5811; NSC2711; KST-1B5780; 1,2-dihydro-naphtho[2,1-b]thiophene-3,3-dioxide; AG-J-23494; AC1Q6Z3S; 1,2-Dihydro-naphtho[2,1-b]thiophen-3,3-dioxid;
• 5324-61-8
• NSC-2711
• DTXSID00277518

• Inchi： 1S/C12H10O2S/c13-15(14)8-7-11-10-4-2-1-3-9(10)5-6-12(11)15/h1-6H,7-8H2
• InChI Key： RTXZMJJSWSORLS-UHFFFAOYSA-N
• SMILES： S1(C2C=CC3C=CC=CC=3C=2CC1)(=O)=O

Computed Properties

• Exact Mass: 218.0402
• Monoisotopic Mass: 218.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 463.1°C at 760 mmHg
• Flash Point: 313.2°C
• Refractive Index: 1.682
• PSA: 34.14
• LogP: 3.25040